Cas no 187039-31-2 (rac-(1R,4R,5R,6S)-2-azabicyclo[2.2.1]heptane-5,6-diol)

• Product Name: rac-(1R,4R,5R,6S)-2-azabicyclo[2.2.1]heptane-5,6-diol
• CAS No: 187039-31-2
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 6211914
• PubChem ID: 10486875
• Update Time: 2025-10-29

rac-(1R,4R,5R,6S)-2-azabicyclo[2.2.1]heptane-5,6-diol Chemical and Physical Properties

Names and Identifiers

• 187039-31-2
• EN300-1722073
• rac-(1R,4R,5R,6S)-2-azabicyclo[2.2.1]heptane-5,6-diol

• Inchi： 1S/C6H11NO2/c8-5-3-1-4(6(5)9)7-2-3/h3-9H,1-2H2/t3-,4-,5-,6+/m0/s1
• InChI Key： SXXKDKGXKJEHOM-OMMKOOBNSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H]2C[C@H]1CN2)O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 52.5Ų

Additional information on rac-(1R,4R,5R,6S)-2-azabicyclo[2.2.1]heptane-5,6-diol

Rac-(1R,4R,5R,6S)-2-Azabicyclo[2.2.1]Heptane-5,6-Diol: A Comprehensive Overview

The compound rac-(1R,4R,5R,6S)-2-azabicyclo[2.2.1]heptane-5,6-diol, identified by the CAS number 187039-31-2, is a bicyclic amine with a unique stereochemistry that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azabicyclic compounds, which are known for their rigid structures and potential applications in drug design. The molecule's structure consists of a bicyclo[2.2.1]heptane framework with two hydroxyl groups at positions 5 and 6 and an amino group at position 2. Its stereochemistry is defined by the R configuration at positions 1, 4, and 5 and the S configuration at position 6.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. For instance, researchers have explored the enantioselective synthesis of rac-(1R,4R,5R,6S)-2-azabicyclo[2.2.1]heptane-5,6-diol using asymmetric catalysis techniques. These methods have enabled the production of enantiomerically pure samples, which are crucial for understanding the compound's pharmacokinetics and bioavailability.

The CAS number 187039-31-2 serves as a unique identifier for this compound in chemical databases worldwide. This ensures that researchers can easily reference and retrieve information about rac-(1R,4R,5R,6S)-2-azabicyclo[2.2.1]heptane-5,6-diol in scientific literature and regulatory documents. The compound's properties include a molecular weight of approximately 187 g/mol and a melting point that has been reported to be around 180°C under standard conditions.

One of the most promising applications of rac-(1R,4R,5R,6S)-2-azabicyclo[2.2.1]heptane-5,6-diol lies in its potential as a building block for more complex molecules with therapeutic applications. For example, derivatives of this compound have been investigated as inhibitors of certain enzymes involved in metabolic pathways associated with chronic diseases such as diabetes and cancer.

In terms of synthesis routes, several methods have been reported to construct rac-(1R,4R,S)-configuration compounds like this one. These include ring-closing metathesis using Grubbs catalysts and traditional acid-catalyzed cyclization reactions involving amino alcohols or diamines.

From an analytical standpoint,the CAS number 187039-31-2 is often used to index this compound in spectral databases such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These tools are essential for confirming the identity and purity of synthesized samples.

Looking ahead,the development of novel synthetic strategies for producing rac-(1R,R,R,S)-configured bicyclic amines like this one will continue to be an area of active research interest.The ability to control stereochemistry during synthesis remains a key challenge but also presents opportunities for discovering new bioactive molecules.